1-(1,3-Benzothiazol-2-yl)-3-{[(4-chlorophenyl)-thio]methyl}-1H-pyrazol-5-ol

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5-[(4-chlorophenyl)sulfanylmethyl]-1H-pyrazol-3-one
• InChI: InChI=1S/C17H12ClN3OS2/c18-11-5-7-13(8-6-11)23-10-12-9-16(22)21(20-12)17-19-14-3-1-2-4-15(14)24-17/h1-9,20H,10H2
• InChI Key: VXZMCWPQTSCZBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N3C(=O)C=C(N3)CSC4=CC=C(C=C4)Cl
• Molecular Formula: C17H12ClN3OS2
• Molecular Weight: 373.9 g/mol

Description

1-(1,3-Benzothiazol-2-yl)-3-{[(4-chlorophenyl)-thio]methyl}-1H-pyrazol-5-ol (BCTMP) is a synthetic compound derived from the benzothiazole family of compounds. It is a heterocyclic compound that is used in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Characterization

• "1-(1,3-Benzothiazol-2-yl)-3-{[(4-chlorophenyl)-thio]methyl}-1H-pyrazol-5-ol" is structurally related to compounds that have been extensively synthesized and characterized. Studies have shown the synthesis of various analogues and derivatives, highlighting the interest in such compounds for their potential biological activities. For example, compounds with structural moieties like benzothiazoles and pyrazoles have been synthesized and characterized using spectral data, emphasizing their pharmacological significance (Raparla et al., 2013). Additionally, the synthesis of isostructural compounds with detailed structural characterization through single-crystal diffraction studies highlights the interest in understanding the detailed molecular structure of such compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Coordination Chemistry

• The compound is closely related to pyrazole-benzothiazole hybrids which have been coordinated with various metallic cores to form neutral complexes. These studies are crucial for understanding the coordination chemistry of such hybrid compounds and for exploring their potential applications in catalysis and materials science. For instance, the reaction of pyrazole-benzothiazole hybrids with [Re(CO)5Cl] has led to the formation of complexes that have been characterized by spectroscopic methods and X-ray diffraction (Niekerk, Gerber, & Hosten, 2020).

Biological Activities

• Compounds structurally related to "1-(1,3-Benzothiazol-2-yl)-3-{[(4-chlorophenyl)-thio]methyl}-1H-pyrazol-5-ol" have been investigated for their biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. These studies contribute to the understanding of the potential therapeutic applications of such compounds. For example, a series of benzothiazole derivatives have been synthesized and evaluated for their in vitro antimicrobial activity, demonstrating significant inhibitory activities against various pathogens (Azam et al., 2013). Additionally, cobalt(II) complexes of benzothiazolyl-pyrazole derivatives have been synthesized and characterized, with studies showing their cytotoxic effects on various cancer cell lines, indicating their potential as anti-tumor agents (Sobiesiak et al., 2010).